Cas no 1695114-98-7 ({2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine)
{2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine
- EN300-1825976
- 1695114-98-7
- {2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
-
- Inchi: 1S/C15H23N/c1-10(2)11-5-7-12(8-6-11)14-13(9-16)15(14,3)4/h5-8,10,13-14H,9,16H2,1-4H3
- InChI Key: MEKMZTMVUWNZBP-UHFFFAOYSA-N
- SMILES: NCC1C(C2C=CC(C(C)C)=CC=2)C1(C)C
Computed Properties
- Exact Mass: 217.183049738g/mol
- Monoisotopic Mass: 217.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
{2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1825976-0.05g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1825976-0.1g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1825976-0.25g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1825976-0.5g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1825976-1.0g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1825976-2.5g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1825976-5.0g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1825976-10.0g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1825976-1g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1825976-5g |
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine |
1695114-98-7 | 5g |
$2650.0 | 2023-09-19 |
{2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine
Introduction to {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1695114-98-7)
{2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1695114-98-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and phenyl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine is composed of a cyclopropyl ring fused to a phenyl ring, with additional methyl and isopropyl substituents. The cyclopropyl moiety is known for its high reactivity due to the ring strain, which can influence the compound's pharmacological properties. The presence of the phenyl ring and the methyl and isopropyl groups further modulates the compound's lipophilicity and solubility, making it an attractive target for drug design.
Recent studies have explored the potential of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific receptors in the central nervous system, potentially modulating neurotransmitter release and receptor activity. This interaction could have implications for conditions such as anxiety, depression, and neurodegenerative diseases.
In addition to its neurological effects, {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine has also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily by cytochrome P450 enzymes, with metabolites being excreted via both renal and hepatic pathways.
Toxicity studies have shown that {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine has a favorable safety profile at therapeutic doses. Acute toxicity studies in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to further evaluate its long-term safety.
The potential therapeutic applications of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine are not limited to neurological and inflammatory disorders. Recent research has also explored its use in cancer therapy. In vitro studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that it may have potential as an adjunctive therapy in combination with existing cancer treatments.
Clinical trials are currently underway to evaluate the safety and efficacy of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine in human subjects. Early phase I trials have demonstrated promising results, with the compound showing good tolerability and pharmacokinetic properties in healthy volunteers. Phase II trials are planned to assess its efficacy in specific patient populations.
In conclusion, {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1695114-98-7) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, with the hope of bringing new treatment options to patients suffering from various diseases.
1695114-98-7 ({2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)